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Compound of Interest

2-Amino-3-bromo-5-
Compound Name:
chlorobenzonitrile

cat. No.: B1290257

An in-depth guide to the chemical properties, synthesis, and applications of the versatile
research chemical, 2-Amino-3-bromo-5-chlorobenzonitrile, tailored for researchers,
scientists, and professionals in drug development.

Compound Identification
CAS Number: 914636-84-3[1][2]

Chemical Structure:

o |[UPAC Name: 2-amino-3-bromo-5-chlorobenzonitrile[1]
e Molecular Formula: C7H4BrCINz[1]

e Canonical SMILES: C1=C(C=C(C(=C1C#N)N)Br)CI[1]

e InChl Key: BWYLAELWYGJTEX-UHFFFAOYSA-N[1]

The structure of 2-Amino-3-bromo-5-chlorobenzonitrile is characterized by a benzene ring
substituted with an amino group, a bromine atom, a chlorine atom, and a nitrile group. This
unique combination of functional groups imparts distinct reactivity and makes it a valuable
intermediate in organic synthesis.[1]
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Physicochemical Properties

The physicochemical properties of 2-Amino-3-bromo-5-chlorobenzonitrile are summarized in
the table below. These properties are crucial for its handling, storage, and application in various
chemical reactions.

Property Value Source
Molecular Weight 231.48 g/mol [1]
Melting Point 138-140 °C [1]
Water Solubility 0.0799 mg/mL [1]
LogP 2.8 [1]

Off-white to pale brown
Appearance ) N/A
crystalline powder

The low water solubility and a LogP value of 2.8 indicate the hydrophobic nature of the
compound, suggesting a preference for organic phases.[1]

Synthesis and Experimental Protocols
Synthetic Route Overview

2-Amino-3-bromo-5-chlorobenzonitrile can be synthesized through various methods, with a
common approach being the electrophilic bromination of a substituted aminobenzonitrile
precursor.[1] The presence of the activating amino group and deactivating halogen and nitrile
groups on the aromatic ring presents a unique challenge in achieving high regioselectivity.

Experimental Protocol: Bromination of 2-Amino-5-
chlorobenzonitrile

A plausible method for the synthesis of 2-Amino-3-bromo-5-chlorobenzonitrile involves the
direct bromination of 2-amino-5-chlorobenzonitrile.[1] The following is a representative
experimental protocol:

Materials:
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e 2-Amino-5-chlorobenzonitrile

e Bromine

o Dichloromethane (or another suitable inert solvent)
e Sodium bicarbonate solution (aqueous, saturated)
e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

* Ice bath

e Separatory funnel

» Rotary evaporator

Procedure:

e Dissolve 2-amino-5-chlorobenzonitrile in dichloromethane in a round-bottom flask equipped
with a magnetic stirrer.

e Cool the solution in an ice bath.

e Slowly add a solution of bromine in dichloromethane to the cooled solution via a dropping
funnel with continuous stirring. The rate of addition should be controlled to maintain the
reaction temperature.

 After the addition is complete, allow the reaction mixture to stir at room temperature and
monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous
solution of sodium bicarbonate until the bromine color disappears.
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o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer with water and then with brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be purified by recrystallization or column chromatography to yield
pure 2-Amino-3-bromo-5-chlorobenzonitrile.

Characterization: The final product should be characterized using techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry
(MS) to confirm its structure and purity.[1]

Applications in Research and Drug Development

2-Amino-3-bromo-5-chlorobenzonitrile serves as a key building block in the synthesis of
more complex molecules, particularly in the pharmaceutical industry.[1]

 Intermediate in Drug Synthesis: Its unique substitution pattern makes it a valuable precursor
for creating diverse molecular scaffolds.[1] The presence of amino, bromo, and chloro
groups allows for a variety of chemical transformations, including nucleophilic substitution,
acylation, and cross-coupling reactions.[1]

» Research Chemical: It is utilized in proteomics and biochemical research to study protein
interactions and functions.[1]

» Enzyme Inhibition: Preliminary studies suggest that this compound may act as an inhibitor of
cytochrome P450 enzymes, specifically CYP1A2 and CYP2C9, which are important in drug
metabolism.[1] This potential interaction warrants further investigation for its implications in
drug efficacy and metabolism.

Visualization of Synthetic Pathway

The following diagram illustrates a logical workflow for the synthesis of 2-Amino-3-bromo-5-
chlorobenzonitrile.
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Caption: Synthetic workflow for 2-Amino-3-bromo-5-chlorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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